Cas no 31291-60-8 (Phenol,bis(1-methylpropyl)-)

• Product Name: Phenol,bis(1-methylpropyl)-
• CAS No: 31291-60-8
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 306922
• PubChem ID: 21685
• Update Time: 2025-04-19

Phenol,bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,bis(1-methylpropyl)-
• DI-SEC-BUTYLPHENOL
• DI-S-BUTYLPHENOL
• DSBP
• Einecs 250-550-2
• EINECS 226-854-6
• 2,6-Di-sec-butyl-phenol
• PD161823
• DTXSID0044440
• 2,6-Di-sec-butylfenol
• PHENOL, 2,6-DI-sec-BUTYL-
• Q27269692
• NS00005314
• EC 226-854-6
• UNII-862GFQ832E
• Tox21_302075
• (-)-2,6-di-sec-butylphenol
• DTXCID8024440
• CAS-5510-99-6
• FT-0610723
• Phenol, 2,6-bis(1-methylpropyl)-
• CS-0453552
• NCGC00255992-01
• SCHEMBL202738
• 2,6-Di-sec-butylphenol
• 31291-60-8
• 862GFQ832E
• AKOS024286538
• 2,6-di-s-butyl-phenol
• BRN 2258305
• 5510-99-6
• CHEMBL416393
• 2,6-Di-sec-butylfenol [Czech]
• 2,6-di(butan-2-yl)phenol
• 4-06-00-03490 (Beilstein Handbook Reference)

• Inchi： 1S/C14H22O/c1-5-10(3)12-8-7-9-13(14(12)15)11(4)6-2/h7-11,15H,5-6H2,1-4H3
• InChI Key： FHTGJZOULSYEOB-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)CC)C(C)CC

Computed Properties

• Exact Mass: 206.16700
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: −42 °C(lit.)
• Boiling Point: 255-260 °C(lit.)
• Flash Point: 261 °F
• Refractive Index: n20/D 1.508(lit.)
• PSA: 20.23000
• LogP: 4.41920
• Vapor Pressure: <0.01 mm Hg ( 20 °C)

Phenol,bis(1-methylpropyl)- Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• RTECS：SK8225000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34
• HazardClass：9
• PackingGroup：III